Cas no 2310158-32-6 (3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2310158-32-6
• MF: C₂₀H₂₅N₅O₄
• MW: 399.443604230881
• CID: 5329783
• Update Time: 2025-05-19

3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(4-(4-morpholinobenzoyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-[4-(4-morpholin-4-ylbenzoyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C20H25N5O4/c1-22-18(26)14-17(21-20(22)28)24-6-8-25(9-7-24)19(27)15-2-4-16(5-3-15)23-10-12-29-13-11-23/h2-5,14H,6-13H2,1H3,(H,21,28)
• InChI Key： MADYISGNWSCMEU-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(N2CCN(C3=CC(N(C)C(N3)=O)=O)CC2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 674
• XLogP3: 0.2
• Topological Polar Surface Area: 85.4

Additional information on 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2310158-32-6)

In recent years, the compound 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2310158-32-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have facilitated a better understanding of the compound's physicochemical properties, which are critical for its pharmacological activity.

Recent studies have elucidated the mechanism of action of this compound, revealing its ability to modulate specific biochemical pathways. For instance, it has been shown to interact with key enzymes involved in inflammatory and proliferative processes, making it a potential candidate for the treatment of diseases such as cancer and autoimmune disorders. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting target proteins, with notable selectivity and minimal off-target effects.

One of the most promising aspects of 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential clinical applications. Preclinical trials have indicated favorable pharmacokinetic profiles, including good bioavailability and metabolic stability. These findings suggest that the compound could be developed into a viable therapeutic agent, pending further clinical validation. Researchers are currently exploring its use in combination therapies to enhance efficacy and reduce resistance.

Despite the encouraging results, challenges remain in the development of this compound. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed to advance it to clinical trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this molecule.

In conclusion, 3-methyl-6-{4-4-(morpholin-4-yl)benzoylpiperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising avenue for drug development. Its unique chemical structure and biological activity make it a valuable candidate for further research. Continued investigation into its mechanisms and applications will be crucial in determining its role in future therapeutics.